Iridoids and derivatives
Iridoids and their derivatives are a class of natural compounds found in various plants, known for their diverse chemical structures and pharmacological activities. These cyclic monoterpenes have a distinctive B-ring with a ketone functional group at position C-2, which is crucial for defining the iridoid structure. Iridoids exhibit a wide range of biological properties including antimicrobial, anti-inflammatory, and antioxidant effects, making them valuable in pharmaceutical research.
In medicinal chemistry, derivatives of iridoids have been synthesized to enhance their therapeutic potential or improve pharmacokinetic properties. For instance, glycosylated iridoids can be more bioactive due to improved solubility and better absorption when entering the body. Additionally, iridoid derivatives are being explored for their roles in cancer treatment and as potential anti-diabetic agents.
Their unique chemical characteristics make iridoids and their derivatives significant candidates for drug discovery and development, offering promising opportunities in modern medicine.

Structure | Chemical Name | CAS | MF |
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(1R,2R)-2-(2-hydroxyethyl)-3,4-bis(hydroxymethyl)cyclopent-3-en-1-ol | 55930-44-4 | C9H16O4 |
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16a-Dexamethasone 9,11-Epoxide 21-Propionate | 494870-08-5 | C25H32O6 |
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Cyclopentanecarboxylic acid, 2-(1-methylethyl)- | 90646-34-7 | C9H16O2 |
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CID 130513422 | 1864129-72-5 | C11H21NO |
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valeriandoid F | 1427162-60-4 | C23H34O9 |
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(1S,4AS,7AS)-METHYL 1-(TERT-BUTYLDIMETHYLSILYLOXY)-7-(HYDROXYMETHYL)-1,4A,5,7A-TETRAHYDROCYCLOPENTA[C]PYRAN-4-CARBOXYLATE | 116287-88-8 | C17H28O5Si |
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SHIN1 | 2146095-85-2 | C24H24N4O2 |
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valechlorine | 51771-49-4 | C22H31O8Cl |
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1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2,4,6,6-tetramethyl-, methyl ester | 1691973-52-0 | C12H20O3 |
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Oleuropein Aglycone | 31773-95-2 | C19H22O8 |
Related Literature
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Bryan Spraul,Dennis Smith, Jr.,Dvora Perahia RSC Adv., 2016,6, 69412-69420
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Urna Basu,Matthias Krüger,Alexandre Lazarescu,Christian Maes Phys. Chem. Chem. Phys., 2015,17, 6653-6666
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Shumin Yang,Dan Lu,Leilei Tian,Feng He,Geng Chen,Fangzhong Shen,Hong Xu,Yuguang Ma Nanoscale, 2011,3, 2261-2267
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Yeoheung Yoon,Anand P. Tiwari,Minhe Lee,Wooseok Song,Jino Im,Taehyoung Zyung,Ha-Kyun Jung,Sun Sook Lee,Seokwoo Jeon,Ki-Seok An J. Mater. Chem. A, 2018,6, 20869-20877
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Shao-Ling Chang,Fong-Yi Cao,Kuo-Hsiu Huang,Wei-Liang Lee,Meng-Hsun Lee J. Mater. Chem. A, 2020,8, 12141-12148
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